Cas no 2229163-64-6 (tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• CAS No: 2229163-64-6
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6179443
• PubChem ID: 165826886
• Update Time: 2025-05-26

tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• 2229163-64-6
• EN300-1891441

• Inchi： 1S/C14H24N4O2/c1-10-11(8-16-17(10)5)12-9-18(7-6-15-12)13(19)20-14(2,3)4/h8,12,15H,6-7,9H2,1-5H3
• InChI Key： GRORRWDIUPDHDW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=NN(C)C=2C)C1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2229163-64-6)

Tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 2229163-64-6, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the modulation of neurological and cardiovascular functions. The structural framework of this compound incorporates a piperazine moiety linked to a dimethylpyrazole ring, which contributes to its distinct chemical behavior and biological activity.

The tert-butyl group at the carboxylate position not only enhances the solubility and stability of the molecule but also influences its interactions with biological targets. This structural feature is particularly relevant in drug design, where optimal solubility and metabolic stability are critical for efficacy and safety. The presence of the 1,5-dimethyl-1H-pyrazol-4-yl substituent adds another layer of complexity, as it can modulate the electronic properties of the molecule and affect its binding affinity to specific receptors or enzymes.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole scaffold, in particular, has been extensively studied for its role in various pharmacological pathways. Compounds like tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate are being explored for their potential in treating conditions such as neurodegenerative disorders, hypertension, and inflammation-related diseases. The combination of the piperazine and dimethylpyrazole moieties creates a versatile platform for further derivatization, allowing researchers to fine-tune the pharmacological profile of the compound.

In vitro studies have demonstrated that derivatives of this class exhibit promising activity in modulating neurotransmitter release and receptor function. For instance, modifications to the tert-butyl group have shown enhanced binding affinity to certain serotonin receptors, which could be beneficial in treating mood disorders. Similarly, alterations to the dimethylpyrazole ring have been associated with improved efficacy in cardiovascular applications. These findings underscore the importance of structural optimization in developing drugs that target complex biological systems.

The synthesis of tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research and development.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. This is crucial for determining its potential as a lead compound for further development into a therapeutic agent. Additionally, computational modeling techniques have been used to predict how different structural modifications might impact the compound's bioavailability and pharmacological activity.

One of the most exciting aspects of working with compounds like tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate is the opportunity to explore their interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how these molecules bind to their targets and how this interaction influences their biological effects. Such structural insights are critical for designing molecules with improved potency and selectivity.

The field of drug discovery is constantly evolving, with new tools and technologies enabling more efficient identification and optimization of lead compounds. The use of high-throughput screening (HTS) platforms has allowed researchers to rapidly test thousands of compounds for activity against specific biological targets. Compounds like tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate are often included in these screens due to their unique structural features and potential therapeutic relevance.

Another area of interest is the development of prodrugs based on this scaffold. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. By designing prodrugs derived from tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate, researchers aim to enhance its delivery to target tissues while minimizing side effects.

The future prospects for this compound remain promising as new research continues to uncover its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately into new treatments for patients worldwide. As our understanding of biological systems grows more sophisticated, compounds like tert-butyl 3-(1,5-dimethyl-1H-pyrazol-4-y)piperazine-1-carboxylate (CAS No. 2229163-64) will continue to play a vital role in advancing therapeutic innovation.